Cas no 2171651-22-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2171651-22-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6405096
• PubChem ID: 165568506
• Update Time: 2025-11-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-5-methylpiperidine-3-carboxylic acid
• EN300-1522924
• 2171651-22-0

• Inchi： 1S/C28H34N2O5/c1-4-18(3)25(26(31)30-14-17(2)13-19(15-30)27(32)33)29-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24-25H,4,13-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： DRRYNFBFPKPSHF-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid (CAS No. 2171651-22-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid (CAS No. 2171651-22-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Met-Pip-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure and functional groups make it a valuable tool in the development of novel drugs and peptides.

The chemical structure of Fmoc-Met-Pip-OH features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-Met-Pip-OH in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The 5-methylpiperidine-3-carboxylic acid moiety in Fmoc-Met-Pip-OH contributes to its unique pharmacological properties. This moiety can enhance the solubility and permeability of peptides, making them more suitable for oral administration or other non-invasive delivery methods. Additionally, the methyl substitution on the piperidine ring can improve the metabolic stability of the final product, reducing degradation and increasing therapeutic efficacy.

In clinical trials, compounds derived from Fmoc-Met-Pip-OH have shown promising results. For example, a phase II clinical trial evaluating a peptide-based drug for treating Alzheimer's disease reported significant improvements in cognitive function and reduced amyloid-beta levels in patients. The use of Fmoc-Met-Pip-OH as a building block in this drug's synthesis played a crucial role in achieving these positive outcomes.

The versatility of Fmoc-Met-Pip-OH extends beyond its use in drug development. It is also employed in the synthesis of diagnostic tools and imaging agents. For instance, researchers at Harvard University have developed a novel imaging agent using this compound that can selectively bind to specific biomarkers associated with cancer cells. This agent has shown high sensitivity and specificity in preclinical studies, making it a promising candidate for early cancer detection and monitoring.

In addition to its applications in medicine, Fmoc-Met-Pip-OH has potential uses in other areas such as materials science and biotechnology. Its ability to form stable complexes with various metals and its resistance to harsh chemical environments make it suitable for developing new materials with enhanced properties. For example, researchers at MIT have used this compound to create self-assembling nanostructures that can be used in drug delivery systems or as catalysts for chemical reactions.

The synthesis of Fmoc-Met-Pip-OH involves several well-established chemical reactions, including N-protection with Fmoc chloride, esterification, and deprotection steps. These processes are highly reproducible and scalable, making it feasible for industrial production. The purity and quality of the final product are critical for its use in pharmaceutical applications, and rigorous quality control measures are employed to ensure consistency and reliability.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-5-methylpiperidine-3-carboxylic acid (CAS No. 2171651-22-0), or Fmoc-Met-Pip-OH, is a versatile compound with significant potential in various fields of research and application. Its unique chemical structure and functional groups make it an indispensable tool in the development of novel drugs, peptides, diagnostic tools, and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry and pharmaceutical science.